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Compound of Interest

Compound Name:
aminopterin N-hydroxysuccinimide

ester

Cat. No.: B1665997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, synthesis, and application of

Aminopterin N-hydroxysuccinimide (NHS) ester. It is designed to serve as a technical resource

for professionals engaged in cancer research, immunology, and the development of targeted

drug conjugates.

Core Chemical Structures and Synthesis
Aminopterin N-hydroxysuccinimide ester is a reactive derivative of aminopterin, a potent

antifolate drug. The modification with an N-hydroxysuccinimide group allows for its covalent

attachment to biomolecules, primarily proteins, through amine-reactive conjugation.

Aminopterin: A synthetic derivative of pterin, aminopterin is an analog of folic acid.[1] Its

structure consists of a pteridine ring, a p-aminobenzoic acid (PABA) moiety, and a glutamic

acid residue. The glutamic acid portion contains two carboxylic acid groups, which are potential

sites for NHS esterification.

N-Hydroxysuccinimide (NHS): NHS is a reagent used to activate carboxylic acids.[2] The

resulting NHS esters are reactive towards primary amines, forming stable amide bonds under

mild conditions.[3] This reactivity is the basis for its widespread use in bioconjugation.
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Aminopterin N-hydroxysuccinimide Ester: This molecule is formed by creating an ester

linkage between one of the carboxylic acid groups of aminopterin's glutamic acid tail and the

hydroxyl group of N-hydroxysuccinimide. This "activates" the aminopterin, making it ready for

conjugation to amine-containing molecules like proteins.
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1. Prepare Reagents

Dissolve Aminopterin-NHS
in anhydrous DMSO/DMF

Dissolve target protein
in reaction buffer (pH 8.3-8.5)

2. Conjugation Reaction

Add NHS ester solution to
protein solution (5-10x molar excess)

Incubate for 1-4 hours
at room temperature, protected from light

3. Purification

Apply reaction mixture to a
pre-equilibrated desalting column

Elute and collect the protein conjugate,
separating it from unreacted ester

4. Characterization & Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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